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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803

Essential Safety and Handling Guide for 3,5-
Dibromopyridine-d3

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Dibromopyridine-d3. It is intended for researchers, scientists,
and professionals in drug development.

Chemical Identifier: 3,5-Dibromopyridine-d3 CAS Number: Not available for the deuterated
form; 625-92-3 for the non-deuterated analogue.

Hazard Identification and Classification

3,5-Dibromopyridine is classified as a hazardous substance. The deuterated form should be
handled with the same precautions.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.
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e H312: Harmful in contact with skin.
e H332: Harmful if inhaled.

Signal Word: Warning

Hazard Pictogram:

e GHSO07: Exclamation Mark

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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Protection Type

Specific Equipment

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1
standards. A face shield should
be worn in conjunction with
goggles when there is a risk of

splashing.

To protect against splashes
and dust that can cause

serious eye irritation.

Hand Protection

Chemically resistant gloves
such as nitrile or neoprene. For
substances with unknown
toxicity, a double-gloving
approach with a flexible
laminate glove under a heavy-
duty outer glove is

recommended.

To prevent skin contact which
can cause irritation and

potential systemic toxicity.

Body Protection

A flame-resistant lab coat is
required. For larger quantities
or when splashing is likely, a
chemically resistant apron over

the lab coat is advised.

To protect the skin from
contamination and prevent the

spread of the chemical.

Respiratory Protection

A NIOSH-approved N95 dust
mask or higher is necessary
when handling the solid form
to avoid inhaling dust particles.
All work with this compound
should be performed in a

certified chemical fume hood.

To prevent respiratory tract

irritation.

Foot Protection

Closed-toe shoes are

mandatory in the laboratory.

To protect feet from spills and

falling objects.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C5D3Br2N N/A
Molecular Weight 239.91 g/mol (calculated) N/A
Appearance Solid

Melting Point 110-115°C

Boiling Point 222 °C

Solubilit Soluble in Chloroform and
olubili
y Methanol. Insoluble in water.

Store in a cool, well-ventilated
area away from ignition

Storage ] ) N/A
sources. Keep container tightly

closed.

Experimental Protocol: Handling and Use

1.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible.

Prepare all necessary equipment and reagents before handling the compound.

Have a spill kit readily available containing absorbent materials like sand or vermiculite.

. Weighing and Dispensing:

Perform all manipulations of the solid compound within the chemical fume hood to minimize
inhalation risk.

Use anti-static weighing paper or a container to prevent dispersal of the powder.

Close the primary container immediately after dispensing the desired amount.

. Dissolution and Reaction Setup:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
If the process generates heat, use an ice bath for cooling.
Ensure all reaction vessels are properly clamped and secured.
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4. Post-Reaction Work-up and Decontamination:

e Quench the reaction carefully in the fume hood.

o Decontaminate all glassware and equipment that came into contact with 3,5-
Dibromopyridine-d3. Wash with an appropriate solvent, followed by soap and water.

» Wipe down the work surface in the fume hood with a suitable solvent and then with a

cleaning solution.

Operational Workflow Diagram
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Caption: Workflow for the safe handling of 3,5-Dibromopyridine-d3.
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Disposal Plan

Waste Segregation and Collection:

 All solid waste contaminated with 3,5-Dibromopyridine-d3 (e.g., weighing paper, gloves,
absorbent materials) should be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

« Liquid waste containing this compound must be collected in a separate, sealed, and labeled
container for halogenated organic waste. Do not mix with non-halogenated waste streams.

Disposal Procedure:
» Dispose of all waste in accordance with local, state, and federal regulations.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols and to arrange for pickup of hazardous waste.

e Do not pour any waste containing this chemical down the drain or dispose of it with general
laboratory trash.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b580803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Type Immediate Action

Move the affected person to fresh air
Inhalation immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.
Evacuate the area. Wearing appropriate PPE,
cover the spill with an inert absorbent material
Spil such as sand or vermiculite. Sweep up the
pi

material and place it in a sealed container for
disposal. Ventilate the area and wash the spill

site after material pickup is complete.

» To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dibromopyridine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580803#personal-protective-equipment-for-handling-
3-5-dibromopyridine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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